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Compound Focus: Fulacimstat

CAS No.: 1488354-15-9

Cat. No.: S528537

Here are the key physical and chemical parameters for Fulacimstat to inform your experimental planning.

Table 1: Storage Stability and Handling Conditions [1]

Parameter Condition

Recommended Storage -20°C

(Powder)

Recommended Storage (in -80°C

solvent)

Container Keep tightly sealed

Storage Environment Cool, well-ventilated area, away from direct sunlight and ignition
sources

Incompatible Materials Strong acids, strong alkalis, strong oxidising agents, strong

reducing agents

Table 2: Solubility and In Vitro Assay Preparation [2]
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Parameter Condition / Value

Solubility in DMSO 50 mg/mL (102.59 mM)

Stock Solution Stability -80°C for 2 years; -20°C for 1 year
Molecular Weight 487.38 g/mol

Purity 99.86%

Experimental Workflow and Critical Control Points

The following diagram outlines a general workflow for preparing and using Fulacimstat in in vitro assays,

highlighting key control points for reliability.
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Reconstitute Fulacimstat Powder

Use fresh, dry DMSO

(50 mg/mL, 102.59 mM)

Prepare aliquots

'

Store at -80°C (2 years)
or -20°C (1 year)

'

Thaw aliquot as needed
Avoid repeated freeze-thaw cycles

l

Dilute in assay buffer
Note: Rapidly neutralized in plasma [3]

l

Proceed with in vitro assay
(e.g., thrombolysis, enzymatic activity)

Click to download full resolution via product page

Frequently Asked Questions & Troubleshooting

Here are solutions to common issues researchers might encounter when working with Fulacimstat.

e Unexpectedly low activity in plasma-based or whole blood assays?
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o Cause: Fulacimstat, like other chymase inhibitors, is rapidly neutralized by endogenous
circulating inhibitors in plasma (e.g., alpha 1-antitrypsin) [3].

o Solution: Activity is retained within the local microenvironment of structures like blood clots.
Assays should be designed to model this localized action rather than free circulation [3].

e Observing precipitation upon dilution into aqueous buffer?

o Cause: The compound has high solubility in DMSO but may precipitate when added to
agueous solutions if the final concentration exceeds its solubility limit.

o Solution: Ensure the final concentration of DMSO in your assay is tolerated (typically <1%).
Consider using a intermediate dilution step or adding solubility enhancers like BSA (0.5-1.5
mg/mL) to the assay buffer, as used in clot extraction protocols [3].

¢ How can I confirm the compound is stable under my assay conditions?

o Cause: Chemical stability can be compromised by pH, temperature, or buffer components.

o Solution: The compound is stable under recommended storage conditions [1]. For new assay
conditions, check the chemical stability by analyzing the sample after incubation using HPLC
and compare it to a freshly prepared standard.

e How do I confirm the selectivity of Fulacimstat in my assay?

o Solution: The selectivity of Fulacimstat has been tested against various serine proteases. It
has an IC50 of 4 nM for human chymase, while its IC50 for plasmin, plasma kallikrein,
thrombin, and other coagulation factors is above 2 uM, indicating high selectivity [3].

Key Technical Notes for Researchers

e Handling Precautions: Fulacimstat is classified as Acute Toxicity (Oral, Category 4, H302) and is
very toxic to aquatic life (H410). Always use appropriate personal protective equipment (PPE)
including safety goggles, gloves, and impervious clothing. Avoid dust formation and handle only in
areas with adequate exhaust ventilation [1].

¢ Bioactivity: Fulacimstat is a potent and selective chymase inhibitor with IC50 values of 4 nM for
human chymase and 3 nM for hamster chymase [4] [2] [5].

e Waste Disposal: Dispose of contents and containers in accordance with all local, federal, and state
regulations by transferring them to an approved waste disposal plant [1].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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